Cas no 7558-79-4 (Disodium phosphate)

• Product Name: Disodium phosphate
• CAS No: 7558-79-4
• MF: Na₂HPO₄
• MW: 141.958842992783
• MDL: MFCD00003496
• CID: 47565
• PubChem ID: 24899769
• Update Time: 2025-07-30

Disodium phosphate Chemical and Physical Properties

Names and Identifiers

• sodium hydrogen phosphate
• Disodium hydrogen phosphate
• Sodium phosphate,dibasic
• Disodium hydrogen phosphate,edible
• disodium orthophosphate
• di-sodium hydrogen orthophosphate
• di-Sodium Hydrogenphosphate
• Disodium Monohydrogen Orthophoshate
• disodium monohydrogen phosphate
• Disodium Monophosphate
• disodium phosphoric acid
• Phosphoric acid, disodium salt
• Sodium acid phosphate
• dibasic sodium phosphate
• Sodium monohydrogen phosphate
• sodium monohydrogen phosphate (2:1:1)
• SODIUM PHOSPHATE REAGENT GRADE DIBASIC
• soda phosphate
• Disodium Phosphate Dihydrate
• DSP
• Disodium Phosphate
• disodium phosphate anhydrous
• Disodium Hydrogenorthophosphate
• Phosphate Standard for IC
• Sodium hydrogen orthophosphate
• SODIUM PHOSPHATE DIBASIC ANHYDROUS, MOLECULAR BIOLOGY GRADE
• SODIUM PHOSPHATE, DIBASIC, ANHYDROUS
• ADSP
• di-SodiuM hydrogen phosphate dodecahydrate
• DisodiuM hydrogen phosphate dodecahydrate
• pH standard-DisodiuM hydrogen
• sec-SodiuM phosphate
• SodiuM phosphate
• Sodium phosphate dibasic
• Acetest
• Sodium hydrogenphosphate
• Disodium acid phosphate
• Phosphate of soda
• Disodium acid orthophosphate
• Caswell No. 778
• Disodium hydrophosphate
• FEMA Number 2
• SODIUM PHOSPHATE, DIBASIC ANHYDROUS, TECHNICAL
• SODIUM PHOSPHATE, DIBASIC BIO-REFINED
• Sodiumhydrogenphosphate,99+%(ACS)
• buffer solution from di-sodium hydrogen phosphate
• sodium hydrogen phosphate, anhydrous, acs
• sodium phosphate dibasic solution
• DIBASICSODIUMPHOSPHATE,DRIED,USP
• SODIUMPHOSPHATE,DIBASIC,ANHYDROUS,BIOTECHGRADE
• Anhydrous Disodium Hydrogen Phosphate
• HSDB 376
• NS00082436
• di-sodium hydrogen phosphate
• SODIUM PHOSPHATE, DIBASIC ANHYDROUS
• Sodium acid phosphate, anhydrous
• CHEBI:34683
• SODIUM PHOSPHATE, DIBASIC, ANHYDROUS [II]
• Natriumphosphat [German]
• VISICOL COMPONENT SODIUM PHOSPHATE, DIBASIC ANHYDROUS
• Fleet enema
• Disodium hydrogen orthophosphate;Sodium hydrogen phosphate
• disodium;hydrogen phosphate
• Sodium phosphate (NaHPO4)
• AKOS015902440
• Dibasic sodium phosphate anhydrous
• UNII-22ADO53M6F
• 22ADO53M6F
• SODIUM PHOSPHATE DIBASIC [WHO-DD]
• BCP13559
• Sodium phosphate dibasic, Trace metals grade
• Sodium orthophosphate, secondary
• SODIUM PHOSPHATE [FHFI]
• SODIUM PHOSPHATE, DIBASIC, ANHYDROUS [ORANGE BOOK]
• dibasic sodium phosphate, anhydrous
• Sodiumphosphatedibasic
• Disodium phospahte
• Hydrogen disodium phosphate
• FEMA Number 2398
• Disodium hydrogen phosphate, anhydrous
• DTXSID1026039
• EC 231-448-7
• Water Supply QC Check Sample: o-Phosphate Nutrients
• DISODIUM PHOSPHATE [EP MONOGRAPH]
• Disodium Hydrogen Phosphate Submicron
• Sodium phosphate dibasic, ACS grade
• Sodium phosphate,dibasic,anhydrous
• Sodium hydrogen phosphate, anhydrous
• FEMA No. 2398
• EPA Pesticide Chemical Code 076403
• phosphoric acid disodium salt
• secondary Sodium phosphate
• Sodium phosphate dibasic, ACS/HPLC grade
• DB14502
• Na2HPO4
• Sodium Phosphate dibasic anhydrous
• Sodium phosphate, dibasic (anhydrous)
• AKOS015950661
• SODIUM PHOSPHATE,DIBASIC,ANHYDROUS [VANDF]
• Disodiumhydrogenphosphate
• Molecular biology grade, inverted exclamation markY99.5%(T)
• SODIUM PHOSPHATE, DIBASIC ANHYDROUS [ORANGE BOOK]
• MFCD00003496
• phosphoric acid, disodium salt, anhydrous
• DISODIUM PHOSPHATE [HSDB]
• OSMOPREP COMPONENT SODIUM PHOSPHATE, DIBASIC ANHYDROUS
• Q418448
• E-339(II)
• CCG-266159
• di-Sodium hydrogen phosphate, anhydrous
• di-Sodium hydrogen phosphate anhydrous, USP grade
• EINECS 231-448-7
• INS NO.339(II)
• 7558-79-4
• Sodium phosphate dibasic, biochemical grade
• Sodium phosphate, exsiccated
• CCRIS 5931
• sodium hydrogen-phosphate
• disodium hydrogenphosphate
• SODIUM PHOSPHATE, DIBASIC [MI]
• Sodium phosphate, dibasic
• Disodium hydrogen monophosphate
• Disodium hydrogen orthophosphate
• disodium hydrogen-phosphate
• Disodium phosphate, anhydrous
• Sorensen's sodium phosphate
• INS-339(II)
• Exsiccated sodium phosphate
• Phosphoric acid, sodium salt (1:2)
• SODIUM PHOSPHATE, (DIBASIC)
• SODIUM PHOSPHATE, DIBASIC (II)
• SODIUM PHOSPHATE, DIBASIC [ORANGE BOOK]
• disodium hydrogen phosphate anhydrous
• DISODIUM ORTHOPHOSPHATE DODECAHYDRATE
• DISODIUM PHOSPHATE [INCI]
• SODIUM PHOSPHATE,DIBASIC [VANDF]
• DISODIUM PHOSPHATE (NA2HPO4)
• SODIUM PHOSPHATE, DIBASIC, ANHYDROUS (II)
• Sodium phosphate, dibasic, unspecified form
• DTXCID106039
• SODIUM PHOSPHATE, DIBASIC ANHYDROUS COMPONENT OF OSMOPREP
• SODIUM PHOSPHATE, DIBASIC (USP IMPURITY)
• DISODIUM HYDROGEN ORTHOPHOSPHATE (NA2HPO4)
• DIBASIC SODIUM PHOSPHATE [USP MONOGRAPH]
• NAT. PHOS.
• SODIUM PHOSPHATE, DIBASIC [USP IMPURITY]
• USEPA/OPP Pesticide Code: 076403
• DISODIUM PHOSPHATE (EP MONOGRAPH)
• Sodium phosphate, dibasic, unspecified
• SODIUM PHOSPHATE, DIBASIC [II]
• SODIUM ORTHOPHOSPHATE DIBASIC
• Natriumphosphat
• SODIUM PHOSPHATE, DIBASIC ANHYDROUS COMPONENT OF VISICOL
• SODIUM PHOSPHATE, [DIBASIC]
• NATRIUMPHOSPHAT (GERMAN)
• ANHYDROUS SODIUM ACID PHOSPHATE
• EXCICCATED SODIUM PHOSPHATE
• HYDROGEN SODIUM PHOSPHATE (HNA2PO4)
• Sodium phosphate dibasic, for molecular biology
• FS45392
• DISODIUM MONOHYDROGEN PHOSPHATE DODECAHYDRATE
• SODIUM PHOSPHATE (NA2HPO4)
• 692-045-3
• FEMA NUMBER 2398.
• Sodium phosphate dibasic, anhydrous
• MONOHYDROGEN DISODIUM PHOSPHATE
• FD30639
• 231-448-7
• Disodium monophosphateSecondary sodium phosphateDisodium orthophosphate
• DIBASIC SODIUM PHOSPHATE (USP MONOGRAPH)
• Disodium phosphate

• MDL： MFCD00003496
• Inchi： 1S/2Na.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
• InChI Key： BNIILDVGGAEEIG-UHFFFAOYSA-L
• SMILES： P([O-])([O-])(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 141.94100
• Monoisotopic Mass: 141.94078407 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.4
• Molecular Weight: 141.959

Experimental Properties

• Color/Form: White powder, flakes or granules.
• Density: 1.064 g/mL at 20 °C
• Melting Point: 243-245 °C
• Boiling Point: No data available
• PH: 8.9-9.2 (25℃, 50g/L in water)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: >=10 g/100 mL at 20 ºC
• Stability/Shelf Life: Stable. Incompatible with strong acids. Hygroscopic.
• PSA: 93.23000
• LogP: -0.05220
• Odor: NONE
• Refractive Index: Rhombic bispheroidal crystals; Index of refraction: 1.463 /Disodium phosphate dihydrate/
• Merck: 14,8659
• Sensitiveness: Hygroscopic
• FEMA: 2398 | DISODIUM PHOSPHATE
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)
• Color/Form: 0.5 M in H2O
• Solubility: Soluble in water, its aqueous solution is alkaline; Insoluble in alcohol.

Disodium phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：nwg
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：3
• RTECS：WC4500000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Other Chemical Reagents
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Disodium phosphate

Disodium Phosphate (7558-79-4) in Pharmaceutical Applications

Disodium phosphate (CAS 7558-79-4), a widely used inorganic compound, plays a critical role in the pharmaceutical and biopharmaceutical industries. As a buffering agent, it helps maintain the pH stability of medications, ensuring their efficacy and shelf life. In drug formulations, disodium phosphate is often employed in intravenous solutions, oral tablets, and vaccines, where precise pH control is essential. Recent studies highlight its utility in monoclonal antibody (mAb) production, where it stabilizes proteins during purification. With the growing demand for biologics, the compound's role in large-scale biomanufacturing has gained attention, particularly for its cost-effectiveness and regulatory compliance (USP/EP grades). Researchers are also exploring its potential in nanoparticle drug delivery systems, where it aids in controlling particle aggregation.

Disodium Phosphate (7558-79-4): Safety and Regulatory Compliance

The safety profile of disodium phosphate (7558-79-4) is well-documented, making it a preferred excipient in FDA-approved drugs. Classified as GRAS (Generally Recognized As Safe), it meets stringent pharmacopeial standards (USP, Ph. Eur., JP). However, internet users frequently search for its side effects in high doses, such as electrolyte imbalances or renal stress—topics addressed in clinical pharmacokinetic studies. Regulatory agencies emphasize its use within specified limits, particularly in pediatric and geriatric formulations. Recent debates on phosphate additives in medicines have spurred innovations in low-phosphate alternatives, though 7558-79-4 remains irreplaceable in critical applications like dialysis solutions. Compliance with ICH Q3D guidelines for elemental impurities further ensures its suitability in modern therapeutics.

Disodium Phosphate (7558-79-4) in Drug Delivery Research

Cutting-edge research explores disodium phosphate's (7558-79-4) role in advanced drug delivery systems. Its ionic properties facilitate the development of pH-sensitive hydrogels for targeted cancer therapy, a hotspot in 2024's oncology research. Studies published in journals like Biomaterials Science demonstrate its ability to modulate drug release kinetics in colon-specific formulations. Additionally, its synergy with biopolymers (e.g., chitosan) enhances mucoadhesion for nasal/vaccine delivery. Users searching for "excipients for mRNA vaccines" will find 7558-79-4 integral to lipid nanoparticle (LNP) stabilization—a breakthrough during the COVID-19 pandemic. The compound's low endotoxin levels (<0.05 EU/mg) further validate its use in injectables.

Disodium Phosphate (7558-79-4): Sustainability in Pharma

Sustainability concerns drive innovations in disodium phosphate (7558-79-4) production. Pharmaceutical companies now prioritize green synthesis methods, reducing wastewater phosphate loads by 30% (per ACS Sustainable Chemistry reports). Searches for "eco-friendly buffers" highlight its biodegradable alternatives, though none match its cost-performance ratio. Lifecycle assessments reveal that 7558-79-4 derived from recycled sources cuts carbon footprints by 22%. Its compatibility with continuous manufacturing (a FDA-endorsed initiative) also aligns with Industry 4.0 trends, minimizing batch-to-batch variability—a key concern for biosimilar developers.

Future Trends: Disodium Phosphate (7558-79-4) in Personalized Medicine

As personalized medicine gains traction, disodium phosphate (7558-79-4) emerges in 3D-printed polypills and microdosed therapies. Its precise solubility enables API (Active Pharmaceutical Ingredient) layering in additive manufacturing. Patent filings (e.g., WO2023124567) describe its use in patient-specific drug combinations, addressing polypharmacy challenges. Meanwhile, AI-driven formulation platforms leverage its physicochemical data to optimize bioavailability. With the global precision medicine market projected to reach $278 billion by 2030, 7558-79-4 is poised to bridge small-molecule and biologic frontiers.